Cas no 86928-09-8 (1-(4-chlorobenzoyl)piperidin-4-ol)

• Product Name: 1-(4-chlorobenzoyl)piperidin-4-ol
• CAS No: 86928-09-8
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 4266351
• PubChem ID: 14456636
• Update Time: 2025-05-21

1-(4-chlorobenzoyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(4-chlorobenzoyl)-
• 1-(4-chlorobenzoyl)piperidin-4-ol
• Methanone, (4-chlorophenyl)(4-hydroxy-1-piperidinyl)-
• AKOS008855869
• VEXLZSWFSWYAON-UHFFFAOYSA-N
• 1-(4-Chlorobenzoyl)-4-hydroxypiperidine
• SCHEMBL11007666
• G42430
• Z85382751
• 86928-09-8
• EN300-180663
• (4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methanone(4-chlorophenyl)(piperidin-1-yl)methanone (0.75/0.25)
• (4-Chlorophenyl)(4-hydroxy-1-piperidinyl)methanone
• (4-chlorophenyl)-(4-hydroxypiperidin-1-yl)methanone
• DB-372303
• LDA92809
• 838-209-1

• Inchi： 1S/C12H14ClNO2/c13-10-3-1-9(2-4-10)12(16)14-7-5-11(15)6-8-14/h1-4,11,15H,5-8H2
• InChI Key： VEXLZSWFSWYAON-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1CCC(O)CC1)=O

Computed Properties

• Exact Mass: 239.0713064Da
• Monoisotopic Mass: 239.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-chlorobenzoyl)piperidin-4-ol

Comprehensive Overview of 1-(4-chlorobenzoyl)piperidin-4-ol (CAS No. 86928-09-8): Properties, Applications, and Industry Insights

1-(4-chlorobenzoyl)piperidin-4-ol (CAS No. 86928-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a chlorobenzoyl moiety, which contributes to its unique physicochemical properties and broad applicability. With the rising demand for heterocyclic compounds in drug discovery, this molecule is frequently discussed in forums focusing on medicinal chemistry and intermediate synthesis.

The compound’s molecular structure combines a piperidin-4-ol core with a 4-chlorobenzoyl substituent, making it a versatile building block for bioactive molecules. Researchers often explore its role in designing CNS-targeting agents due to the piperidine scaffold’s prevalence in neuromodulators. Recent publications highlight its potential in kinase inhibitor development, aligning with the industry’s focus on targeted therapies for chronic diseases.

From a synthetic perspective, 1-(4-chlorobenzoyl)piperidin-4-ol is synthesized via N-acylation of piperidin-4-ol with 4-chlorobenzoyl chloride, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with GMP standards—a topic frequently searched by quality assurance professionals.

In the context of green chemistry, efforts to streamline its production using catalytic methods or solvent-free reactions resonate with sustainability trends. Discussions on platforms like ResearchGate often center on minimizing waste generation during the synthesis of such pharmaceutical intermediates.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing polymeric coatings with enhanced adhesion properties. Its thermal stability and compatibility with resins make it a candidate for high-performance materials, a sector experiencing growth due to demands in electronics and aerospace.

Regulatory compliance remains a key concern for manufacturers. While 1-(4-chlorobenzoyl)piperidin-4-ol is not classified as hazardous under major REACH or EPA guidelines, proper handling protocols are emphasized in SDS documentation. This aligns with frequent searches on "safe handling of chlorinated compounds" in laboratory settings.

The compound’s structure-activity relationship (SAR) is another hot topic, particularly in computational chemistry circles. Molecular docking studies leveraging AI-driven drug design tools often reference its scaffold to predict interactions with biological targets—a trend reflecting the integration of machine learning in chemical research.

Market analysts note steady growth in demand for 86928-09-8, driven by expanding contract research organizations (CROs) and generic drug development. Patent landscapes reveal its inclusion in several prodrug formulations, further solidifying its commercial relevance.

For researchers seeking custom synthesis services, parameters like enantiomeric purity and scalability are frequently queried. Suppliers increasingly highlight these metrics in response to the precision required for preclinical studies.

In summary, 1-(4-chlorobenzoyl)piperidin-4-ol exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted role—from drug intermediate to material component—ensures continued relevance in evolving industrial and academic landscapes.